2-(5,5-dimethyl-2,4-dioxo-1,3-oxazolidin-3-yl)-N-ethyl-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide

• IUPAC Name: 2-(5,5-dimethyl-2,4-dioxo-1,3-oxazolidin-3-yl)-N-ethyl-N-(2-pyrazol-1-ylethyl)acetamide
• InChI: InChI=1S/C14H20N4O4/c1-4-16(8-9-17-7-5-6-15-17)11(19)10-18-12(20)14(2,3)22-13(18)21/h5-7H,4,8-10H2,1-3H3
• InChI Key: JEFDSYXXRGUJQS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN1C=CC=N1)C(=O)CN2C(=O)C(OC2=O)(C)C
• Molecular Formula: C14H20N4O4
• Molecular Weight: 308.33 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps and various reagents. While I could not find specific synthesis information for 2-(5,5-dimethyl-2,4-dioxo-1,3-oxazolidin-3-yl)-N-ethyl-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide, a related process is described in the synthesis of pyrazole-acetamide derivatives. These compounds typically involve reactions such as cyclocondensation and involve reagents like dimethylformamide diethylacetal (Kanno et al., 1991).

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography and NMR spectroscopy. For instance, a compound closely related to our target molecule, synthesized and its structure characterized by H-1-NMR and X-ray diffraction, revealed important insights into its crystal and molecular structure (霍静倩 et al., 2016).

Chemical Reactions and Properties

Pyrazole-acetamide derivatives, similar to our compound of interest, show a variety of reactions due to their complex structure. These compounds can form coordination complexes with metals like Co(II) and Cu(II), as demonstrated in studies involving pyrazole-acetamide derivatives (Chkirate et al., 2019).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystalline structure, are critical for their application and handling. Unfortunately, specific data on the physical properties of 2-(5,5-dimethyl-2,4-dioxo-1,3-oxazolidin-3-yl)-N-ethyl-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide was not available in the searched papers.

Chemical Properties Analysis

The chemical properties of pyrazole-acetamide derivatives include reactivity, stability, and interaction with other chemicals. These properties are essential for understanding the compound's potential use in various applications. For example, studies on similar compounds show interactions with various reagents and potential for forming various derivatives (Nikalje et al., 2015).